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Compound of Interest

Compound Name: 2-Mercaptothiazoline

Cat. No.: B133348 Get Quote

An In-depth Technical Guide to 2-Thiazoline-2-thiol

Abstract
2-Thiazoline-2-thiol, also known as 2-mercapto-2-thiazoline, is a heterocyclic compound with

significant applications in organic synthesis and pharmacology. It serves as a crucial

intermediate in the production of pharmaceuticals, including β-lactam antibiotics and antithyroid

agents.[1][2] This technical guide provides a comprehensive overview of the physical and

chemical properties, experimental protocols for synthesis and analysis, and the biological

activities of 2-Thiazoline-2-thiol, tailored for researchers, scientists, and professionals in drug

development.

Physical and Chemical Properties of 2-Thiazoline-2-
thiol
The fundamental physical and chemical characteristics of 2-Thiazoline-2-thiol are summarized

in the table below, providing a consolidated reference for laboratory and research applications.
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Property Value References

Molecular Formula C₃H₅NS₂ [3][4]

Molecular Weight 119.21 g/mol [1][3][4]

CAS Number 96-53-7 [1][3][4]

Appearance
White to bright yellow or beige

fine crystalline powder.[5][6]
[5][6]

Melting Point 100-107 °C [3][4][5]

Boiling Point 176-178 °C at 0.25 Torr [2][5]

Solubility

Soluble in chloroform and

methanol; slightly soluble in

water, and soluble in hot water.

[3][5]

[3][5]

pKa 13.01 ± 0.20 (Predicted) [5]

pH 6-7 (10 g/L in H₂O at 20 °C) [5][6][7]

Density 1.235 g/cm³ (estimate) [5]

Experimental Protocols
Synthesis of 2-Thiazoline-2-thiol
A common method for the synthesis of 2-thiazoline-2-thiol involves the reaction of

ethanolamine with carbon disulfide in the presence of a base.[5]

Materials:

Ethanolamine

Carbon disulfide (CS₂)

Sodium hydroxide (NaOH)

Sulfuric acid (H₂SO₄)
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Ethanol

Procedure:

Ethanolamine is esterified with sulfuric acid.

The resulting product is then cyclized with carbon disulfide in the presence of sodium

hydroxide.[5]

The reaction mixture is typically refluxed to drive the reaction to completion.

Upon cooling, the product can be precipitated and collected for purification.

Purification Protocol
A standard method for purifying crude 2-Thiazoline-2-thiol is through acid-base extraction

followed by recrystallization.[2]

Materials:

Crude 2-Thiazoline-2-thiol

Aqueous sodium hydroxide (NaOH) solution

Hydrochloric acid (HCl)

Deionized water

Procedure:

Dissolve the crude 2-Thiazoline-2-thiol in an aqueous alkali solution (e.g., NaOH).

Filter the solution to remove any insoluble impurities.

Acidify the filtrate with HCl to precipitate the purified 2-Thiazoline-2-thiol.

Collect the precipitate by filtration.
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Recrystallize the solid product from hot water to obtain fine needles of pure 2-Thiazoline-2-

thiol.[2]

Characterization
The synthesized and purified 2-Thiazoline-2-thiol is typically characterized using various

spectroscopic techniques.

Methodologies:

Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR and ¹³C NMR): To determine

the chemical structure and purity of the compound.

Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.[8]

Elemental Analysis: To determine the elemental composition of the synthesized compound.

[9]

Biological Activity and Signaling Pathways
2-Thiazoline-2-thiol and its derivatives exhibit a range of biological activities, including

antithyroid, antimicrobial, and anticancer effects.[10][11][12]

Antithyroid Activity
2-Thiazoline-2-thiol functions as an antithyroid agent by inhibiting the synthesis of thyroid

hormones.[11] This inhibition occurs through two primary mechanisms: interaction with

molecular iodine and inhibition of the thyroid peroxidase enzyme.[11]
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Caption: Mechanism of antithyroid activity of 2-Thiazoline-2-thiol.

Induction of Apoptosis in Cancer Cells
Recent studies have shown that metal complexes of 2-Thiazoline-2-thiol, such as certain

ruthenium(II) complexes, can induce apoptosis in cancer cells, particularly melanoma.[10] The

proposed mechanism involves causing DNA damage, which triggers the apoptotic cascade.
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Caption: Apoptosis induction in melanoma cells by a 2-Thiazoline-2-thiol complex.

Experimental Workflow: Synthesis and Purification
The overall process from starting materials to the pure compound can be visualized as a

straightforward workflow.
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Caption: General workflow for the synthesis and purification of 2-Thiazoline-2-thiol.

Applications
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2-Thiazoline-2-thiol is a versatile compound with several key applications:

Pharmaceutical Intermediate: It is a fundamental building block for the synthesis of penam-

and carbapenam-type β-lactam antibiotics.[1][5] It is also a precursor for H2 receptor

antagonists like cimetidine and ranitidine through its hydrolysis product, cysteamine.[5]

Antimicrobial Agents: Derivatives of 2-Thiazoline-2-thiol have demonstrated antimicrobial

properties and can act synergistically with conventional antibiotics against multidrug-resistant

bacteria.[10]

Cancer Research: Metal complexes incorporating 2-Thiazoline-2-thiol as a ligand are being

investigated for their potential as selective anticancer agents.[10][12]

Material Science: It has been used to functionalize mesoporous silica for the removal of

heavy metals like mercury from aqueous solutions.

Electroplating: It is used as an additive in acid copper plating to achieve bright and level

coatings.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. 2-Mercaptothiazoline | 96-53-7 [chemicalbook.com]

3. labsolu.ca [labsolu.ca]

4. 2-Thiazoline-2-thiol 98 96-53-7 [sigmaaldrich.com]

5. chembk.com [chembk.com]

6. 2-Thiazoline-2-thiol for synthesis 96-53-7 [sigmaaldrich.com]

7. 2-Thiazolin-2-thiol CAS 96-53-7 | 821111 [merckmillipore.com]

8. epublications.marquette.edu [epublications.marquette.edu]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.scbt.com/p/2-thiazoline-2-thiol-96-53-7
https://www.chembk.com/en/chem/2-Thiazolinethiol
https://www.chembk.com/en/chem/2-Thiazolinethiol
https://www.sigmaaldrich.com/US/en/product/mm/821111
https://www.sigmaaldrich.com/US/en/product/mm/821111
https://pmc.ncbi.nlm.nih.gov/articles/PMC6269011/
https://www.chembk.com/en/chem/2-Thiazolinethiol
https://www.benchchem.com/product/b133348?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/2-thiazoline-2-thiol-96-53-7
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4175856.htm
https://labsolu.ca/product/2-thiazoline-2-thiol/
https://www.sigmaaldrich.com/US/en/product/aldrich/m6204
https://www.chembk.com/en/chem/2-Thiazolinethiol
https://www.sigmaaldrich.com/US/en/product/mm/821111
https://www.merckmillipore.com/AT/de/product/2-Thiazoline-2-thiol,MDA_CHEM-821111
https://epublications.marquette.edu/cgi/viewcontent.cgi?article=1609&context=chem_fac
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. "Investigations of 2-Thiazoline-2-thiol as a Ligand: Synthesis and X-ra" by Shishir Ghosh,
Faruque Ahmed et al. [epublications.marquette.edu]

10. 2-Thiazoline-2-thiol for synthesis 96-53-7 [sigmaaldrich.com]

11. bocsci.com [bocsci.com]

12. Synthesis and Biological Evaluation of Novel Benzothiazole-2-thiol Derivatives as
Potential Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Physical and chemical properties of 2-Thiazoline-2-
thiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133348#physical-and-chemical-properties-of-2-
thiazoline-2-thiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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